2-[(Ethenyloxy)methoxy]-2-methyltricyclo[3.3.1.1~3,7~]decane

Specification

• CAS No.: 807380-65-0
• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol
• IUPAC Name: 2-(ethenoxymethoxy)-2-methyladamantane
• Standard InChI: InChI=1S/C14H22O2/c1-3-15-9-16-14(2)12-5-10-4-11(7-12)8-13(14)6-10/h3,10-13H,1,4-9H2,2H3
• Standard InChI Key: AFWDTYYWDOANCI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CC3CC(C2)CC1C3)OCOC=C

Introduction

2-[(Ethenyloxy)methoxy]-2-methyltricyclo[3.3.1.1~3,7~]decane is a complex organic compound belonging to the tricyclic class of hydrocarbons. Its structure features a tricyclic framework, which is characteristic of compounds that exhibit unique chemical and physical properties. This compound is primarily classified under the category of organic compounds due to its carbon-based structure and presence of functional groups, specifically an ether functional group (the ethenyloxy group) and a methoxy group.

Synthesis and Mechanism of Action

The synthesis of 2-[(Ethenyloxy)methoxy]-2-methyltricyclo[3.3.1.1~3,7~]decane typically involves multi-step organic reactions that may include alkylation, etherification, and cyclization processes. The mechanism of action for this compound involves its interaction with biological targets or other chemical species, which would require experimental studies involving biological assays to determine efficacy and interaction profiles.

Synthesis Steps

• Alkylation: Introduction of alkyl groups to form the tricyclic core.

• Etherification: Formation of ether linkages, such as the ethenyloxy group.

• Cyclization: Formation of the tricyclic structure.

Potential Applications

2-[(Ethenyloxy)methoxy]-2-methyltricyclo[3.3.1.1~3,7~]decane has potential applications in various scientific domains, including industrial and pharmaceutical contexts. Further research into its properties and reactions could unveil new opportunities for its utilization.

Potential Application Areas

• Industrial Applications: Use in chemical synthesis or as a precursor for other compounds.

• Pharmaceutical Applications: Potential use in drug development due to its unique chemical structure.